Cas no 188546-66-9 (2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-
• CAS No: 188546-66-9
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5306389
• Update Time: 2025-10-05

2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-
• (E)-1-(piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H23NO4/c1-20-14-11-13(12-15(21-2)17(14)22-3)7-8-16(19)18-9-5-4-6-10-18/h7-8,11-12H,4-6,9-10H2,1-3H3/b8-7+
• InChI Key： GGOVLAUMYLPYAZ-BQYQJAHWSA-N
• SMILES： C(N1CCCCC1)(=O)/C=C/C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-

2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-: A Comprehensive Overview

The compound with CAS No. 188546-66-9, commonly referred to as 2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)-, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a piperidine ring and a trimethoxyphenyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a biological inhibitor and its ability to modulate key cellular pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits antiproliferative activity against several cancer cell lines. The trimethoxyphenyl group is believed to play a crucial role in its bioactivity by enhancing cell membrane permeability and binding affinity to target proteins.

In addition to its medicinal applications, this compound has also been investigated for its potential in the synthesis of advanced materials. The piperidine ring is known to facilitate catalytic cycles in certain organic reactions, making it a valuable component in the development of novel catalysts. A research team from the University of California reported that this compound can act as a chiral catalyst in asymmetric synthesis reactions, significantly improving the yield and enantioselectivity of the products.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. A recent breakthrough in its synthesis was reported by chemists at Stanford University, who developed a one-pot synthesis method that reduces the number of steps and enhances overall efficiency. This method utilizes a click chemistry approach, enabling the rapid assembly of the molecule's complex structure.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies conducted by the Environmental Protection Agency (EPA) indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 2-Propen-1-one, 1-(1-piperidinyl)-3-(3,4,5-trimethoxyphenyl)-, (2E)- is a versatile compound with promising applications in medicine and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.